Cas no 60129-65-9 (Kaur-16-en-18-oic acid,11-hydroxy-15-oxo-, b-D-glucopyranosyl ester, (4a,11b)- (9CI))

• Product Name: Kaur-16-en-18-oic acid,11-hydroxy-15-oxo-, b-D-glucopyranosyl ester, (4a,11b)- (9CI)
• CAS No: 60129-65-9
• MF: C₂₆H₃₈O₉
• MW: 494.57452917099
• CID: 527290
• PubChem ID: 21593625
• Update Time: 2025-04-19

Kaur-16-en-18-oic acid,11-hydroxy-15-oxo-, b-D-glucopyranosyl ester, (4a,11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-18-oic acid,11-hydroxy-15-oxo-, b-D-glucopyranosyl ester, (4a,11b)- (9CI)
• Paniculoside III
• 1H-2,10a-Ethanophenanthrene,kaur-16-en-18-oic acid deriv.
• (4alpha,11beta)-11-Hydroxy-15-oxokaur-16-en-18-oic acid beta-D-glucopyranosyl ester
• [ "" ]
• Kaur-16-en-18-oic acid, 11-hydroxy-15-oxo-, beta-D-glucopyranosyl ester, (4alpha,11beta)-
• AKOS032962745
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,4S,5R,9R,10S,11S,13S)-11-hydroxy-5,9-dimethyl-14-methylidene-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate
• 60129-65-9
• DTXSID801136068
• Kaur-16-en-18-oic acid, 11-hydroxy-15-oxo-, I(2)-D-glucopyranosyl ester, (4I+/-,11I(2))-

• Inchi： 1S/C26H38O9/c1-12-13-9-14(28)20-24(2)6-4-7-25(3,16(24)5-8-26(20,10-13)21(12)32)23(33)35-22-19(31)18(30)17(29)15(11-27)34-22/h13-20,22,27-31H,1,4-11H2,2-3H3/t13-,14+,15-,16+,17-,18+,19-,20+,22+,24-,25-,26-/m1/s1
• InChI Key： JSKLOHJUYDOADP-DQGZFUNPSA-N
• SMILES： O[C@H]1C[C@H]2C(=C)C([C@@]3(C2)CC[C@@H]2[C@@](C(=O)O[C@H]4[C@@H]([C@H]([C@@H]([C@@H](CO)O4)O)O)O)(C)CCC[C@@]2(C)[C@@H]31)=O

Computed Properties

• Exact Mass: 494.25200
• Monoisotopic Mass: 494.25158279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 921
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 676.2±55.0 °C at 760 mmHg
• Flash Point: 224.1±25.0 °C
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 153.75000
• LogP: 0.44840
• Vapor Pressure: 0.0±4.7 mmHg at 25°C

Kaur-16-en-18-oic acid,11-hydroxy-15-oxo-, b-D-glucopyranosyl ester, (4a,11b)- (9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Steviol glycosides